Cas no 785-18-2 (2-Naphthalenebutanoicacid, 5,6,7,8-tetrahydro-, methyl ester)

• Product name: 2-Naphthalenebutanoicacid, 5,6,7,8-tetrahydro-, methyl ester
• CAS No: 785-18-2
• MF: C₁₅H₂₀O₂
• MW: 232.3181
• CID: 581223
• PubChem ID: 263262

2-Naphthalenebutanoicacid, 5,6,7,8-tetrahydro-, methyl ester Chemical and Physical Properties

Names and Identifiers

• 2-Naphthalenebutanoicacid, 5,6,7,8-tetrahydro-, methyl ester
• methyl 4-(5,6,7,8-tetrahydronaphthalen-2-yl)butanoate
• 4-(5,6,7,8-Tetrahydro-[2]naphthyl)-buttersaeure-methylester
• 4-(5,6,7,8-tetrahydro-[2]naphthyl)-butyric acid methyl ester
• 4-(5,6,7,8-Tetrahydro-2-naphthyl)-buttersaeure-methylester
• AC1L69BC
• AC1Q5ZYC
• AR-1J5261
• CTK5E5867
• NSC97647
• NSC-97647
• AKOS000349060
• methyl4-(5,6,7,8-tetrahydronaphthalen-2-yl)butanoate
• DTXSID00294689
• methyl 4-(5,6,7,8-tetrahydro-2-naphthalenyl)butanoate
• 785-18-2

• Inchi： InChI=1S/C15H20O2/c1-17-15(16)8-4-5-12-9-10-13-6-2-3-7-14(13)11-12/h9-11H,2-8H2,1H3
• InChI Key： SWCMAQWTHSCROC-UHFFFAOYSA-N
• SMILES： COC(=O)CCCC1=CC2=C(CCCC2)C=C1

Computed Properties

• Exact Mass: 232.1464
• Monoisotopic Mass: 232.146329876g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 249
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• PSA: 26.3
• LogP: 3.06110